2-{4-[(4-{4-Methyl-3-[(tetrahydrofuran-2-ylmethyl)sulfamoyl]phenyl}phthalazin-1-yl)amino]phenoxy}acetamide

• Molecular Formula: C28H29N5O5S
• Molecular Weight: 547.6 g/mol
• IUPAC Name: 2-[4-[[4-[4-methyl-3-(oxolan-2-ylmethylsulfamoyl)phenyl]phthalazin-1-yl]amino]phenoxy]acetamide
• InChI: InChI=1S/C28H29N5O5S/c1-18-8-9-19(15-25(18)39(35,36)30-16-22-5-4-14-37-22)27-23-6-2-3-7-24(23)28(33-32-27)31-20-10-12-21(13-11-20)38-17-26(29)34/h2-3,6-13,15,22,30H,4-5,14,16-17H2,1H3,(H2,29,34)(H,31,33)
• InChI Key: USPCJOUIOCBQEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN=C(C3=CC=CC=C32)NC4=CC=C(C=C4)OCC(=O)N)S(=O)(=O)NCC5CCCO5

Description

2-{4-[(4-{4-METHYL-3-[(OXOLAN-2-YLMETHYL)SULFAMOYL]PHENYL}PHTHALAZIN-1-YL)AMINO]PHENOXY}ACETAMIDE is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound features a phthalazine core, which is often found in biologically active molecules, making it a subject of interest for researchers.

Preparation Methods

The synthesis of 2-{4-[(4-{4-METHYL-3-[(OXOLAN-2-YLMETHYL)SULFAMOYL]PHENYL}PHTHALAZIN-1-YL)AMINO]PHENOXY}ACETAMIDE typically involves multiple steps, including the formation of the phthalazine core and subsequent functionalization. One common method involves the use of Suzuki–Miyaura coupling, a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction is known for its mild and functional group-tolerant conditions, making it suitable for the synthesis of complex molecules.

Chemical Reactions Analysis

2-{4-[(4-{4-METHYL-3-[(OXOLAN-2-YLMETHYL)SULFAMOYL]PHENYL}PHTHALAZIN-1-YL)AMINO]PHENOXY}ACETAMIDE can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another. Common reagents include halogens and nucleophiles.

Scientific Research Applications

2-{4-[(4-{4-METHYL-3-[(OXOLAN-2-YLMETHYL)SULFAMOYL]PHENYL}PHTHALAZIN-1-YL)AMINO]PHENOXY}ACETAMIDE has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It is studied for its potential biological activities, including antibacterial and antifungal properties.

Medicine: It is investigated for its potential therapeutic effects, particularly in the treatment of cancer and other diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-{4-[(4-{4-METHYL-3-[(OXOLAN-2-YLMETHYL)SULFAMOYL]PHENYL}PHTHALAZIN-1-YL)AMINO]PHENOXY}ACETAMIDE involves its interaction with specific molecular targets and pathways. The phthalazine core is known to interact with various enzymes and receptors, modulating their activity and leading to the desired biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

2-{4-[(4-{4-METHYL-3-[(OXOLAN-2-YLMETHYL)SULFAMOYL]PHENYL}PHTHALAZIN-1-YL)AMINO]PHENOXY}ACETAMIDE can be compared with other similar compounds, such as:

• 2-{[4-(4-Bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione : This compound features a piperazine ring and exhibits antibacterial activity.
• N-methyl-2-[4-[[4-[4-methyl-3-(oxolan-2-ylmethylsulfamoyl)phenyl]phthalazin-1-yl]amino]phenoxy]acetamide : This compound has similar structural features and is studied for its chemical properties and potential applications.